Cas no 146853-20-5 (1,3-Benzodioxole, 5-nitroso-)

• Product Name: 1,3-Benzodioxole, 5-nitroso-
• CAS No: 146853-20-5
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 100989
• PubChem ID: 19001764
• Update Time: 2025-04-18

1,3-Benzodioxole, 5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-nitroso-
• 1,3-Benzodioxole, 5-nitroso-
• 1,2-Methylenedioxy-4-nitrosobenzene
• PTRAFYFIBIIJSE-UHFFFAOYSA-N
• 146853-20-5
• 3,4-Methylenedioxynitrosobenzene
• 5-Nitroso-1,3-benzodioxole
• SCHEMBL8778304

• Inchi： 1S/C7H5NO3/c9-8-5-1-2-6-7(3-5)11-4-10-6/h1-3H,4H2
• InChI Key： PTRAFYFIBIIJSE-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)N=O

Computed Properties

• Exact Mass: 151.02695
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles